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Compound of Interest

Compound Name: Auramine O

Cat. No.: B1666133 Get Quote

The synthesis of Auramine O from Michler's ketone is a notable reaction in industrial organic

chemistry for the production of diarylmethane dyes. The overall process involves the

condensation of Michler's ketone with ammonia or an ammonia derivative.

Underlying Chemical Principle:

The core of the reaction is a condensation reaction. In this type of reaction, two molecules

combine to form a larger molecule, with the simultaneous loss of a small molecule such as

water or ammonia.

In the case of Auramine O synthesis, the carbonyl group (C=O) of Michler's ketone reacts with

two equivalents of an ammonia source. This typically involves heating Michler's ketone with

ammonium chloride and zinc chloride (which acts as a Lewis acid catalyst) or using other

condensing agents. The reaction proceeds through the formation of an imine intermediate,

which then reacts further to form the final dye.

Reactants and Products:

Starting Material: Michler's ketone (4,4'-bis(dimethylamino)benzophenone)

Reagents: An ammonia source (e.g., ammonium chloride, urea) and a condensing

agent/catalyst (e.g., zinc chloride).

Product: Auramine O (bis[4-(dimethylamino)phenyl]methaniminium chloride)
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Safety and Hazard Information
It is critical to understand the hazards associated with the chemicals involved.

A summary of the hazards associated with the primary chemicals is presented below.

Chemical CAS Number Key Hazards

Auramine O 2465-27-2

Harmful if swallowed or

inhaled, toxic in contact with

skin, causes serious eye

irritation, suspected of causing

cancer.[1][2][3]

Michler's ketone 90-94-8

Suspected of causing genetic

defects, may cause cancer,

causes severe eye damage.[4]

[5][6]

Zinc chloride 7440-66-6

Causes severe skin burns and

eye damage, may cause

respiratory irritation, toxic to

aquatic life.[7][8][9] Corrosive

on ingestion.[10]

Ammonium chloride 12125-02-9

Harmful if swallowed, causes

serious eye irritation, irritates

skin and respiratory tract.[11]

[12]

Mandatory Safety Precautions:

Engineering Controls: All work must be conducted in a certified chemical fume hood to

prevent inhalation of dust and fumes.[3] An eyewash station and safety shower must be

readily accessible.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.[2][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://rowleybio.com/wp-content/uploads/Auramine-O-Certified-C.I.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.fishersci.com/store/msds?partNumber=AC227520500&productDescription=AURAMINE+O%2C+BIOLOGICAL+S+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11889~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:31:39~~Michlers%20ketone~~
https://www.fishersci.com/store/msds?partNumber=AAA11889&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1305.pdf
https://camachem.com/en/blog/Zinc-Chloride-hazards-and-safety
https://nj.gov/health/eoh/rtkweb/documents/fs/2030.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/208086?userType=undefined
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1064
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0093.pdf
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/AmmoniumChlorideHalo.pdf
https://www.fishersci.com/store/msds?partNumber=AC227520500&productDescription=AURAMINE+O%2C+BIOLOGICAL+S+50GR&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.fishersci.com/store/msds?partNumber=AC227520500&productDescription=AURAMINE+O%2C+BIOLOGICAL+S+50GR&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.carlroth.com/medias/SDB-0319-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODU0NjF8YXBwbGljYXRpb24vcGRmfGFEUmtMMmhrT0M4NU1qSTBOalEzTmpNNU1EY3dMMU5FUWw4d016RTVYMGRDWDBWT0xuQmtaZ3w5M2JjNzA2ODUyYmNjODlhMjM0ZTNlOTVmYTkyNmRiMjRjYjU4NjhhNjM1YzNkODdmNmRhYjlkZDE2M2M1MWY3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[4][13]

Body Protection: A lab coat and appropriate protective clothing are required to prevent skin

contact.[1][2]

Respiratory Protection: If dust formation is possible, a NIOSH/MSHA-approved respirator

is necessary.[2][3]

Handling: Avoid creating dust.[3][4] Do not eat, drink, or smoke in the work area.[1][2] Wash

hands thoroughly after handling.[1][2]

Disposal: All chemical waste must be disposed of as hazardous waste according to federal,

state, and local regulations.[1][3] Do not release to the environment.[1][3]

Logical Workflow of the Synthesis
The diagram below illustrates the general logical steps for a chemical synthesis of this nature,

emphasizing the critical safety and purification stages.
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Caption: General workflow for chemical synthesis and purification.
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This information is provided for educational and safety awareness purposes only. The

synthesis of hazardous chemicals should not be attempted by untrained individuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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